Levothyroxine phenolic glucuronide
Levothyroxine phenolic glucuronide
Thyroxine glucuronide, also known as T4G, belongs to the class of organic compounds known as phenylalanine and derivatives. Phenylalanine and derivatives are compounds containing phenylalanine or a derivative thereof resulting from reaction of phenylalanine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Thyroxine glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Thyroxine glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, thyroxine glucuronide is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
21462-56-6
VCID:
VC0194940
InChI:
InChI=1S/C21H19I4NO10/c22-8-1-6(3-12(26)19(30)31)2-9(23)16(8)34-7-4-10(24)17(11(25)5-7)35-21-15(29)13(27)14(28)18(36-21)20(32)33/h1-2,4-5,12-15,18,21,27-29H,3,26H2,(H,30,31)(H,32,33)/t12-,13-,14-,15+,18-,21?/m0/s1
SMILES:
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)I)I)CC(C(=O)O)N
Molecular Formula:
C21H19I4NO10
Molecular Weight:
953 g/mol
Levothyroxine phenolic glucuronide
CAS No.: 21462-56-6
Impurities
VCID: VC0194940
Molecular Formula: C21H19I4NO10
Molecular Weight: 953 g/mol
Purity: > 95%
CAS No. | 21462-56-6 |
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Product Name | Levothyroxine phenolic glucuronide |
Molecular Formula | C21H19I4NO10 |
Molecular Weight | 953 g/mol |
IUPAC Name | (2S,3S,4S,5R)-6-[4-[4-[(2S)-2-amino-2-carboxyethyl]-2,6-diiodophenoxy]-2,6-diiodophenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H19I4NO10/c22-8-1-6(3-12(26)19(30)31)2-9(23)16(8)34-7-4-10(24)17(11(25)5-7)35-21-15(29)13(27)14(28)18(36-21)20(32)33/h1-2,4-5,12-15,18,21,27-29H,3,26H2,(H,30,31)(H,32,33)/t12-,13-,14-,15+,18-,21?/m0/s1 |
Standard InChIKey | RGHRJBIKIYUHEV-SGPDEFQSSA-N |
Isomeric SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OC3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)I)I)C[C@@H](C(=O)O)N |
SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)I)I)CC(C(=O)O)N |
Canonical SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)I)I)CC(C(=O)O)N |
Appearance | White to Pale Yellow Solid |
Melting Point | >169°C |
Physical Description | Solid |
Description | Thyroxine glucuronide, also known as T4G, belongs to the class of organic compounds known as phenylalanine and derivatives. Phenylalanine and derivatives are compounds containing phenylalanine or a derivative thereof resulting from reaction of phenylalanine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Thyroxine glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Thyroxine glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, thyroxine glucuronide is primarily located in the cytoplasm. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | Thyroxine 4’-O-β-D-Glucuronide; 4-[4-[(2S)-2-Amino-2-carboxyethyl]-2,6-diiodophenoxy]-2,6-diiodophenyl β-D-Glucopyranosiduronic ccAcid; |
PubChem Compound | 152424 |
Last Modified | Dec 23 2021 |
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